Cas no 933722-49-7 (1-(2-chlorophenyl)cyclohexane-1-carboxylic acid)

• Product Name: 1-(2-chlorophenyl)cyclohexane-1-carboxylic acid
• CAS No: 933722-49-7
• MF: C₁₃H₁₅ClO₂
• MW: 238.710003137589
• MDL: MFCD11037150
• CID: 4666063
• PubChem ID: 19600587
• Update Time: 2025-05-20

1-(2-chlorophenyl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-chlorophenyl)cyclohexane-1-carboxylic acid
• 1-(2-Chlorophenyl)cyclohexanecarboxylic acid
• Cyclohexanecarboxylic acid, 1-(2-chlorophenyl)-

• MDL： MFCD11037150
• Inchi： 1S/C13H15ClO2/c14-11-7-3-2-6-10(11)13(12(15)16)8-4-1-5-9-13/h2-3,6-7H,1,4-5,8-9H2,(H,15,16)
• InChI Key： DQMIRZBUUYBQQZ-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2Cl)(C(O)=O)CCCCC1

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 386.3±35.0 °C at 760 mmHg
• Flash Point: 187.5±25.9 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

1-(2-chlorophenyl)cyclohexane-1-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1-(2-chlorophenyl)cyclohexane-1-carboxylic acid

Chemical Profile of 1-(2-chlorophenyl)cyclohexane-1-carboxylic acid (CAS No. 933722-49-7)

1-(2-chlorophenyl)cyclohexane-1-carboxylic acid, identified by its Chemical Abstracts Service number CAS No. 933722-49-7, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a chlorinated phenyl ring coupled with a cyclohexane carboxylic acid moiety, presents a unique structural framework that makes it of significant interest for synthetic and biological investigations.

The structural composition of 1-(2-chlorophenyl)cyclohexane-1-carboxylic acid encompasses a benzene ring substituted with a chlorine atom at the ortho position, linked to a cyclohexane ring via a carboxylic acid bridge. This configuration introduces both electronic and steric effects that can modulate the compound's reactivity and interaction with biological targets. The presence of the chloro group enhances electrophilicity, making the phenyl ring susceptible to nucleophilic substitution reactions, while the cyclohexane portion provides a flexible, non-planar scaffold that may influence binding affinity in enzyme or receptor interactions.

In recent years, the exploration of heterocyclic and polycyclic derivatives as pharmacophores has expanded significantly, driven by their potential to exhibit enhanced binding affinity and selectivity. The scaffold of 1-(2-chlorophenyl)cyclohexane-1-carboxylic acid aligns well with this trend, as it combines the aromatic stability of the phenyl ring with the conformational diversity of the cyclohexane system. Such structural features are often exploited in drug design to optimize pharmacokinetic properties, including solubility, metabolic stability, and membrane permeability.

One of the most compelling aspects of 1-(2-chlorophenyl)cyclohexane-1-carboxylic acid is its utility as a building block in medicinal chemistry. Its modular structure allows for facile modifications at multiple positions, enabling chemists to generate libraries of derivatives for high-throughput screening (HTS) or rational drug design. For instance, functionalization of the carboxylic acid group can yield esters or amides, which may alter solubility or introduce new biological activities. Similarly, further substitution on the phenyl or cyclohexane rings can fine-tune electronic properties and steric hindrance to improve target engagement.

Current research in this domain highlights the compound's relevance in addressing neurological disorders. The phenylcyclohexane motif is reminiscent of several known pharmacologically active agents that interact with central nervous system (CNS) receptors. Preliminary studies suggest that derivatives of 1-(2-chlorophenyl)cyclohexane-1-carboxylic acid may exhibit properties relevant to modulation of neurotransmitter systems, such as GABAergic or dopaminergic pathways. While further investigation is warranted to elucidate specific mechanisms of action, these findings underscore the compound's potential therapeutic applications.

The synthesis of 1-(2-chlorophenyl)cyclohexane-1-carboxylic acid typically involves multi-step organic transformations, beginning with the preparation of appropriately substituted precursors. Key synthetic strategies often include Friedel-Crafts alkylation or acylation to introduce the cyclohexane moiety, followed by chlorination and carboxylation steps to achieve the final structure. Advances in catalytic methods have enabled more efficient and scalable routes to this compound, reducing reliance on hazardous reagents and improving overall yields.

From an industrial perspective, the demand for high-purity 1-(2-chlorophenyl)cyclohexane-1-carboxylic acid has grown alongside its increasing use in research and development programs. Manufacturers specializing in fine chemicals have optimized production processes to meet stringent quality standards required for pharmaceutical applications. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are employed to confirm structural integrity and purity.

The regulatory landscape for compounds like 1-(2-chlorophenyl)cyclohexane-1-carboxylic acid is shaped by guidelines established by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). These regulations ensure that chemical intermediates used in drug development adhere to safety and quality benchmarks before progressing to clinical trials. Compliance with Good Manufacturing Practices (GMP) is particularly critical for companies supplying materials intended for pharmaceutical use.

Looking ahead, future research directions for 1-(2-chlorophenyl)cyclohexane-1-carboxylic acid may focus on exploring its role in drug discovery beyond CNS applications. Its structural features could be leveraged in developing treatments for inflammatory diseases or cancer by targeting specific enzymes or signaling pathways. Additionally, computational modeling techniques such as molecular docking can help predict binding interactions with potential therapeutic targets, guiding experimental efforts toward high-value candidates.

In conclusion,1-(2-chlorophenyl)cyclohexane-1-carboxylic acid (CAS No. 933722-49-7) represents a versatile intermediate with broad utility in pharmaceutical chemistry. Its unique structural attributes position it as a valuable scaffold for designing novel bioactive molecules addressing diverse therapeutic needs. As synthetic methodologies continue to evolve and our understanding of biological systems deepens, this compound will likely remain at forefront of medicinal research efforts.